Cas no 1212859-15-8 (METHYL 5-((1R)-1-AMINO-2-HYDROXYETHYL)PYRIDINE-2-CARBOXYLATE)

• Product Name: METHYL 5-((1R)-1-AMINO-2-HYDROXYETHYL)PYRIDINE-2-CARBOXYLATE
• CAS No: 1212859-15-8
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5596118
• PubChem ID: 131869040
• Update Time: 2025-05-23

METHYL 5-((1R)-1-AMINO-2-HYDROXYETHYL)PYRIDINE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 5-((1R)-1-AMINO-2-HYDROXYETHYL)PYRIDINE-2-CARBOXYLATE
• 2-Pyridinecarboxylic acid, 5-[(1R)-1-amino-2-hydroxyethyl]-, methyl ester
• methyl (R)-5-(1-amino-2-hydroxyethyl)picolinate
• methyl5-((1r)-1-amino-2-hydroxyethyl)pyridine-2-carboxylate
• N14647
• 1212859-15-8

• Inchi： 1S/C9H12N2O3/c1-14-9(13)8-3-2-6(4-11-8)7(10)5-12/h2-4,7,12H,5,10H2,1H3/t7-/m0/s1
• InChI Key： JLUKFVWYTVVPFH-ZETCQYMHSA-N
• SMILES： C1(C(OC)=O)=NC=C([C@@H](N)CO)C=C1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 386.6±37.0 °C(Predicted)
• pka: 12.12±0.10(Predicted)

Additional information on METHYL 5-((1R)-1-AMINO-2-HYDROXYETHYL)PYRIDINE-2-CARBOXYLATE

METHYL 5-((1R)-1-AMINO-2-HYDROXYETHYL)PYRIDINE-2-CARBOXYLATE: A Comprehensive Overview

The compound METHYL 5-((1R)-1-AMINO-2-HYDROXYETHYL)PYRIDINE-2-CARBOXYLATE, identified by the CAS number 1212859-15-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile properties and biological activities. The molecule's structure features a pyridine ring substituted with a methyl group at position 5 and a carboxylate group at position 2, along with an amino alcohol moiety at position 4. This unique combination of functional groups makes it a promising candidate for further research in drug discovery and material science.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the amino alcohol group in METHYL 5-((1R)-1-AMINO-2-HYDROXYETHYL)PYRIDINE-2-CARBOXYLATE introduces hydrophilic properties, which can enhance the compound's solubility and bioavailability. This feature is crucial for designing drugs that target specific biological pathways, such as enzyme inhibition or receptor modulation. Moreover, the stereochemistry at the (1R) configuration suggests that this compound may exhibit enantioselective behavior, which is highly desirable in asymmetric synthesis and chiral recognition studies.

The synthesis of METHYL 5-((1R)-1-AMINO-2-HYDROXYETHYL)PYRIDINE-2-CARBOXYLATE involves a multi-step process that combines principles from organic synthesis and stereochemistry. Researchers have employed various methodologies, including nucleophilic aromatic substitution and stereoselective reductions, to construct this molecule. The use of chiral catalysts has been particularly effective in controlling the stereochemistry at the amino alcohol center, ensuring high enantiomeric excess in the final product. These advancements in synthetic chemistry not only make the compound more accessible for research purposes but also pave the way for its potential commercialization.

In terms of biological activity, preliminary assays have demonstrated that METHYL 5-((1R)-1-AMINO-2-HYDROXYETHYL)PYRIDINE-carboxylate exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. For instance, studies have shown that it can modulate the activity of kinases and esterases, which are key players in diseases such as cancer and neurodegenerative disorders. While these findings are still in their early stages, they underscore the potential of this compound as a lead molecule for drug development.

From an environmental standpoint, understanding the fate and toxicity of METHYL 5-( (1R)-1-amino - 2-hydroxyethyl )pyridine - 2-carboxylate is essential for its safe handling and application. Recent eco-toxicological studies have focused on its biodegradability and potential impact on aquatic ecosystems. Results indicate that under controlled conditions, the compound undergoes microbial degradation, reducing its persistence in the environment. However, further research is needed to assess its long-term effects and develop strategies for minimizing ecological risks.

In conclusion, METHYL 5-( (1R)-1-amino - 2-hydroxyethyl )pyridine - 2-carboxylate (CAS No: 1212859 - 15 -8) represents a valuable addition to the library of pyridine derivatives with diverse applications across chemistry and biology. Its unique structure, coupled with advancements in synthetic methods and biological evaluations, positions it as a promising candidate for future research and development efforts.